Cas no 918334-35-7 (9H-Purine-9-acetic acid, 6-(methylamino)-, 1,1-dimethylethyl ester)
918334-35-7 structure
Product Name:9H-Purine-9-acetic acid, 6-(methylamino)-, 1,1-dimethylethyl ester
CAS No:918334-35-7
MF:C12H17N5O2
MW:263.295681715012
CID:777533
PubChem ID:71427494
Update Time:2025-04-19
9H-Purine-9-acetic acid, 6-(methylamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 9H-Purine-9-acetic acid, 6-(methylamino)-, 1,1-dimethylethyl ester
- tert-butyl 2-[6-(methylamino)purin-9-yl]acetate
- 918334-35-7
- tert-Butyl [6-(methylamino)-9H-purin-9-yl]acetate
- tert-butyl 2-[6-(methylamino)-9H-purin-9-yl]acetate
- tert-Butyl 2-(6-(methylamino)-9H-purin-9-yl)acetate
- DTXSID10846234
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- Inchi: 1S/C12H17N5O2/c1-12(2,3)19-8(18)5-17-7-16-9-10(13-4)14-6-15-11(9)17/h6-7H,5H2,1-4H3,(H,13,14,15)
- InChI Key: PERVFTARWKYZTR-UHFFFAOYSA-N
- SMILES: O(C(CN1C=NC2=C(N=CN=C12)NC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 263.13822480g/mol
- Monoisotopic Mass: 263.13822480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 81.9Ų
9H-Purine-9-acetic acid, 6-(methylamino)-, 1,1-dimethylethyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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